Cas no 957061-02-8 ((4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid)

• Product Name: (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid
• CAS No: 957061-02-8
• MF: C₉H₉BN₂O₄S
• MW: 252.054760694504
• MDL: MFCD09027235
• CID: 839784
• PubChem ID: 44119691
• Update Time: 2025-06-08

(4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid
• (4-pyrazol-1-ylsulfonylphenyl)boronic acid
• 4-(1H-Pyrazol-1-ylsulfonyl)phenylboronic acid
• B-[4-(1H-Pyrazol-1-ylsulfonyl)phenyl]boronic acid (ACI)
• (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronicacid
• [4-(1H-Pyrazole-1-sulfonyl)phenyl]boronic acid
• C9H9BN2O4S
• CS-0060692
• 4-(1H-Pyrazol-1-ylsulphonyl)benzeneboronic acid
• MFCD09027235
• AS-55681
• DTXSID20657373
• W18352
• AKOS015854211
• 957061-02-8
• DB-348504

• MDL： MFCD09027235
• Inchi： 1S/C9H9BN2O4S/c13-10(14)8-2-4-9(5-3-8)17(15,16)12-7-1-6-11-12/h1-7,13-14H
• InChI Key： JEIPACYLLOVWOL-UHFFFAOYSA-N
• SMILES： O=S(N1C=CC=N1)(C1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 252.03800
• Monoisotopic Mass: 252.0376081 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.06
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 155-158℃
• PSA: 100.80000
• LogP: -0.11930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid

Introduction to (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid (CAS No. 957061-02-8)

(4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid (CAS No. 957061-02-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-(pyrazol-1-ylsulfonyl)phenylboronic acid, is characterized by its unique combination of a boronic acid moiety and a pyrazole sulfonyl group, which endows it with a range of valuable properties and applications.

The molecular structure of (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid consists of a phenyl ring substituted with a boronic acid group at the para position and a pyrazole sulfonyl group. The boronic acid functionality is particularly noteworthy due to its reactivity and ability to form stable complexes with various functional groups, making it an essential building block in organic synthesis and drug discovery. The pyrazole sulfonyl group, on the other hand, contributes to the compound's biological activity and stability.

In recent years, (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of research has been its use as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2022 highlighted the role of this compound in the development of novel antiviral agents. The researchers demonstrated that derivatives of (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid exhibited potent antiviral activity against several strains of influenza virus, making it a promising lead compound for further drug development.

Beyond its medicinal applications, (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid has also found utility in materials science. Its boronic acid group can participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of complex organic molecules and polymers. A recent study published in Advanced Materials explored the use of this compound as a precursor for the synthesis of functionalized polymers with tunable properties. The researchers reported that the resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The synthetic accessibility of (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including methods involving palladium-catalyzed cross-coupling reactions and direct functionalization strategies. These synthetic methods not only ensure high yields but also allow for easy modification of the molecule, facilitating the exploration of its diverse applications.

In terms of safety and handling, it is important to note that while (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid is not classified as a hazardous substance, proper precautions should be taken during its handling and storage. It is recommended to store the compound in a cool, dry place away from sources of heat and moisture to maintain its stability and purity.

The future prospects for (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its potential as a catalyst in various chemical reactions, highlighting its role in green chemistry initiatives aimed at developing more sustainable synthetic methods.

In conclusion, (4-((1H-Pyrazol-1-yl)sulfonyl)phenyl)boronic acid (CAS No. 957061-02-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and reactivity make it an invaluable tool for researchers and scientists working on the development of new drugs, materials, and chemical processes. As research in these fields continues to advance, it is likely that we will see even more innovative applications for this remarkable compound.